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Compound of Interest

Compound Name: 3-(2-Thiazolyl)-2-propynol

Cat. No.: B056319

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of the novel heterocyclic compound, 3-(2-Thiazolyl)-2-propynol. This molecule, featuring a
thiazole ring linked to a propargyl alcohol moiety, holds potential as a versatile building block in
medicinal chemistry and materials science. Thiazole derivatives are known to exhibit a wide
range of biological activities, and the introduction of a reactive propargyl group offers numerous
possibilities for further functionalization.[1] This document outlines a plausible synthetic route
based on the well-established Sonogashira coupling reaction and presents expected
characterization data based on analyses of structurally similar compounds.

Physicochemical Properties

A summary of the key physicochemical properties of 3-(2-Thiazolyl)-2-propynol is presented
in Table 1. These values are computed and sourced from the PubChem database.[2]
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Property Value Reference
Molecular Formula C6H5NOS [2]
Molecular Weight 139.18 g/mol [2]

Exact Mass 139.00918496 Da [2]

XLogP3 0.5 (2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

T g
Rotatable Bond Count 1 [2]
Topological Polar Surface Area  61.4 A2 [2]

Table 1: Computed Physicochemical Properties of 3-(2-Thiazolyl)-2-propynol

Synthesis Methodology

The synthesis of 3-(2-Thiazolyl)-2-propynol can be effectively achieved via a Sonogashira
cross-coupling reaction. This widely utilized carbon-carbon bond-forming reaction involves the
coupling of a terminal alkyne with an aryl or vinyl halide, catalyzed by a palladium complex and
a copper(l) co-catalyst.[3] In this proposed synthesis, 2-bromothiazole is coupled with propargyl
alcohol.
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Triethylamine (Et3N)
y

Pd(PPh3)2CI2, Cul Sonogashira Coupling —»E—\queous Workup & Extractioa—P[Column ChromatographD—’G-(Z-Thiazonl)-z-propynoD
A

Propargyl Alcohol

‘

.

2-Bromothiazole

Purified Product

GR Spectroscopy)

[NMR Spectroscopy

(tH, 13C) Mass Spectrometr))

Data Analysis & Structural Confirmation

Confirmed Structure of
3-(2-Thiazolyl)-2-propynol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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